Cas no 2168475-04-3 (4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole)

4-Bromo-2-(chloromethyl)-5-nitro-1H-imidazole is a halogenated nitroimidazole derivative with significant utility in synthetic organic chemistry, particularly in the preparation of pharmacologically active compounds. Its key structural features—a bromo substituent at the 4-position, a reactive chloromethyl group at the 2-position, and a nitro group at the 5-position—make it a versatile intermediate for nucleophilic substitution and further functionalization. The compound’s stability under controlled conditions and its ability to undergo selective transformations enhance its applicability in the synthesis of heterocyclic scaffolds. Its well-defined reactivity profile ensures reproducibility in complex synthetic routes, making it valuable for medicinal chemistry and materials science research.

4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole structure

2168475-04-3 structure

Product Name:4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole

CAS No:2168475-04-3

MF:C₄H₃BrClN₃O₂

MW:240.442518472672

CID:5893863

PubChem ID:165744184

Update Time:2025-10-17

4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole, 5-bromo-2-(chloromethyl)-4-nitro-
- 4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole
- EN300-1268003
- 2168475-04-3
- Inchi： 1S/C4H3BrClN3O2/c5-3-4(9(10)11)8-2(1-6)7-3/h1H2,(H,7,8)
- InChI Key： WGUHGNHQZPUFLZ-UHFFFAOYSA-N
- SMILES： C1(CCl)NC(Br)=C([N+]([O-])=O)N=1

Computed Properties

Exact Mass: 238.90972g/mol
Monoisotopic Mass: 238.90972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 74.5Å²

Experimental Properties

Density: 2.060±0.06 g/cm3(Predicted)
Boiling Point: 419.1±35.0 °C(Predicted)
pka: 5.81±0.10(Predicted)

4-bromo-2-(chloromethyl)-5-nitro-1H-imidazole Pricemore >>

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